2-[(2,6-Dimethylphenoxy)methyl]oxirane

• IUPAC Name: 2-[(2,6-dimethylphenoxy)methyl]oxirane
• InChI: InChI=1S/C11H14O2/c1-8-4-3-5-9(2)11(8)13-7-10-6-12-10/h3-5,10H,6-7H2,1-2H3
• InChI Key: VHWHISLSSKROOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC2CO2
• Molecular Formula: C11H14O2
• DSSTOX Substance ID: DTXSID60395904
• Molecular Weight: 178.23 g/mol
• CAS No.: 5296-34-4

Description

2-[(2,6-Dimethylphenoxy)methyl]oxirane is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Epoxy Resins and Polymerization

• Synthesis and Properties for Epoxy Resins : A study by Savin et al. (2008) discussed the synthesis of 2-((2,6-di-tret-buthyl-4-methyl enoxy)-methyl) oxirane, a model compound for studying the effectiveness of hardened compounds in hot-setting processes for epoxy resins (Savin et al., 2008).
• Ring-Opening Polymerization : Merlani et al. (2015) synthesized 2-Methoxycarbonyl-3-(3,4-dimethoxyphenyl)oxirane and explored its polymerization using a cationic initiator, leading to a polymer with potential in materials science (Merlani et al., 2015).

2. Chemical Reactivity and Catalysis

• Catalytic Hydrogenation Studies : Kuevi et al. (2012) conducted theoretical studies on the catalytic hydrogenation of oxirane and its methyl derivative, providing insights into chemical reactions and mechanisms (Kuevi et al., 2012).
• Rhodium(I) Complex Reactivity : Langer et al. (2014) investigated the reactivity of a rhodium(I) complex with oxirane, highlighting aspects of chemical activation and potential applications in catalysis (Langer et al., 2014).

3. Chemical Synthesis and Analysis

• Chiral Resolution Reagent : Rodríguez-Escrich et al. (2005) described the use of (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane as a reagent for determining the enantiomeric excess of α-chiral amines, demonstrating its utility in analytical chemistry (Rodríguez-Escrich et al., 2005).

4. Material Properties and Applications

• Micronuclei Induction in Mammalian Cells : Schweikl et al. (2004) explored the biological effects of oxiranes, including their potential for inducing genetic mutations, which could have implications for material safety assessments (Schweikl et al., 2004).
• Block Copolymers for Industrial Applications : Hreczuch et al. (2016) discussed the characteristics of block copolymers of methyl oxirane and oxirane derivatives, highlighting their relevance in surfactants and detergents (Hreczuch et al., 2016).

Safety and Hazards

The safety information for “2-[(2,6-Dimethylphenoxy)methyl]oxirane” includes several hazard statements such as H302, H312, H315, H317, H319, H332, H335, H341, H351. Precautionary measures include P201, P202, P261, P264, P270, P271, P272, P280, P281, P301+P312, P302+P352, P304+P340, P305+P351+P338, P308+P313, P312, P330, P332+P313, P333+P313, P337+P313, P362, P363, P403+P233, P405, P501.